(2S,3S)-3-Amino-2-[[(2Z)-2-(2-amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]but
(2S,3S)-3-Amino-2-[[(2Z)-2-(2-amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]but
Brand Name:
Vulcanchem
CAS No.:
102586-36-7
VCID:
VC0031901
InChI:
InChI=1S/C13H19N5O6S/c1-5(14)7(10(20)21)17-9(19)8(6-4-25-12(15)16-6)18-24-13(2,3)11(22)23/h4-5,7H,14H2,1-3H3,(H2,15,16)(H,17,19)(H,20,21)(H,22,23)/b18-8-/t5-,7-/m0/s1
SMILES:
CC(C(C(=O)O)NC(=O)C(=NOC(C)(C)C(=O)O)C1=CSC(=N1)N)N
Molecular Formula:
C13H19N5O6S
Molecular Weight:
373.384
(2S,3S)-3-Amino-2-[[(2Z)-2-(2-amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]but
CAS No.: 102586-36-7
Reference Standards
VCID: VC0031901
Molecular Formula: C13H19N5O6S
Molecular Weight: 373.384
CAS No. | 102586-36-7 |
---|---|
Product Name | (2S,3S)-3-Amino-2-[[(2Z)-2-(2-amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]but |
Molecular Formula | C13H19N5O6S |
Molecular Weight | 373.384 |
IUPAC Name | (2S,3S)-3-amino-2-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]butanoic acid |
Standard InChI | InChI=1S/C13H19N5O6S/c1-5(14)7(10(20)21)17-9(19)8(6-4-25-12(15)16-6)18-24-13(2,3)11(22)23/h4-5,7H,14H2,1-3H3,(H2,15,16)(H,17,19)(H,20,21)(H,22,23)/b18-8-/t5-,7-/m0/s1 |
Standard InChIKey | VWNDKSPHIKVWBM-VQSOLXJISA-N |
SMILES | CC(C(C(=O)O)NC(=O)C(=NOC(C)(C)C(=O)O)C1=CSC(=N1)N)N |
Synonyms | [S-[R*,R*-(Z)]]-3-Amino-2-[[(2-amino-4-thiazolyl)[(1-carboxy-1-methylethoxy)imino]acetyl]amino]butanoic Acid; (2S,3S)-3-Amino-2-((Z)-2-(2-aminothiazol-4-yl)-2-(((2-carboxypropan-2-yl)oxy)imino)acetamido)butanoic Acid |
Last Modified | Aug 20 2021 |
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